Cas no 2227875-12-7 (rac-(1R,2R)-2-(4-bromo-1,3-thiazol-5-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2R)-2-(4-bromo-1,3-thiazol-5-yl)cyclopentan-1-ol
• CAS No: 2227875-12-7
• MF: C₈H₁₀BrNOS
• MW: 248.140100002289
• CID: 5569692
• PubChem ID: 165596204
• Update Time: 2025-10-28

rac-(1R,2R)-2-(4-bromo-1,3-thiazol-5-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-bromo-1,3-thiazol-5-yl)cyclopentan-1-ol
• 2227875-12-7
• EN300-1626073

• Inchi： 1S/C8H10BrNOS/c9-8-7(12-4-10-8)5-2-1-3-6(5)11/h4-6,11H,1-3H2/t5-,6-/m1/s1
• InChI Key： BMAUEVJJBMFSAM-PHDIDXHHSA-N
• SMILES： BrC1=C([C@@H]2CCC[C@H]2O)SC=N1

Computed Properties

• Exact Mass: 246.96665g/mol
• Monoisotopic Mass: 246.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Additional information on rac-(1R,2R)-2-(4-bromo-1,3-thiazol-5-yl)cyclopentan-1-ol

Research Brief on rac-(1R,2R)-2-(4-bromo-1,3-thiazol-5-yl)cyclopentan-1-ol (CAS: 2227875-12-7)

Recent studies on rac-(1R,2R)-2-(4-bromo-1,3-thiazol-5-yl)cyclopentan-1-ol (CAS: 2227875-12-7) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This chiral cyclopentanol derivative, featuring a brominated thiazole moiety, has garnered attention due to its structural versatility and pharmacological relevance. The compound's unique stereochemistry and functional groups make it a promising scaffold for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of kinase inhibitors. Researchers utilized rac-(1R,2R)-2-(4-bromo-1,3-thiazol-5-yl)cyclopentan-1-ol as a precursor to synthesize a series of analogs with enhanced selectivity for specific kinase isoforms. The study reported significant improvements in binding affinity and cellular potency, suggesting potential applications in oncology and inflammatory diseases. The bromo-thiazole group was found to play a critical role in forming key hydrogen bonds with the kinase active site.

Further investigations have explored the compound's metabolic stability and pharmacokinetic properties. A recent preclinical assessment revealed favorable oral bioavailability and moderate plasma half-life, positioning it as a viable candidate for further optimization. Structural modifications, such as the introduction of electron-withdrawing groups at the cyclopentane ring, were shown to improve metabolic resistance while maintaining target engagement. These findings were presented at the 2024 American Chemical Society National Meeting.

Emerging applications in infectious disease research have also been reported. A collaborative study between academic and industry researchers identified rac-(1R,2R)-2-(4-bromo-1,3-thiazol-5-yl)cyclopentan-1-ol derivatives as potent inhibitors of viral proteases. The compound's ability to adopt multiple binding conformations was highlighted as a key advantage in targeting mutable viral enzymes. This work, published in Antimicrobial Agents and Chemotherapy, provides a foundation for developing broad-spectrum antiviral agents.

Ongoing research efforts are focusing on the compound's potential in central nervous system (CNS) drug development. Preliminary data suggest that appropriately modified derivatives can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of neurodegenerative diseases. The bromo-thiazole moiety appears to contribute to both target affinity and physicochemical properties suitable for CNS penetration. Several patent applications filed in 2024 protect these novel applications and derivative compounds.

In conclusion, rac-(1R,2R)-2-(4-bromo-1,3-thiazol-5-yl)cyclopentan-1-ol continues to emerge as a valuable chemical building block with diverse therapeutic potential. Its unique structural features enable the development of compounds with improved selectivity and drug-like properties across multiple therapeutic areas. Future research directions include further exploration of structure-activity relationships and the development of more efficient synthetic routes to support large-scale production.